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Compound of Interest

Compound Name: 2,7-Naphthalenediol

Cat. No.: B041206 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2,7-Naphthalenediol, including detailed operational and disposal plans to foster a

secure research environment.

2,7-Naphthalenediol is a chemical compound that requires careful handling due to its potential

health hazards. Adherence to proper safety protocols is crucial to minimize risks and ensure

the well-being of laboratory personnel.

Essential Safety Information
2,7-Naphthalenediol is classified as a substance that can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2][3] It is crucial to avoid direct contact and inhalation of

the powder.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for 2,7-
Naphthalenediol:
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Property Value Source

Molecular Formula C₁₀H₈O₂ [1][4]

Molecular Weight 160.17 g/mol [1][4][5]

Melting Point 184-190 °C [2][4]

Storage Temperature 2-30°C [4]

Bulk Density 600-700 kg/m ³ [4]

Operational Plan: Step-by-Step Handling Protocol
To ensure safe handling of 2,7-Naphthalenediol, a systematic approach is necessary. The

following protocol outlines the procedural steps from preparation to post-handling procedures.

Engineering Controls and Preparation
Ventilation: Always handle 2,7-Naphthalenediol in a well-ventilated area.[2][6][7] A chemical

fume hood is highly recommended to minimize inhalation exposure.

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU)

or NIOSH (US) standards.[1]

Hand Protection: Chemical-resistant gloves are mandatory.[1][7] Inspect gloves for any

damage before use and employ proper glove removal techniques to avoid skin contact.

Respiratory Protection: If dust formation is likely, use a NIOSH-approved P95 (US) or P1 (EU

EN 143) particulate respirator.[1]

Protective Clothing: A lab coat or other suitable protective clothing should be worn to prevent

skin contact.
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Handling Procedure
Avoid Dust Formation: Handle the solid chemical carefully to prevent the generation of dust.

[1][7]

Weighing: If weighing is required, do so in a ventilated enclosure or a fume hood.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2][7]

Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.

[1]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[6][7]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[3][7]

Disposal Plan: Managing 2,7-Naphthalenediol Waste
Proper disposal of 2,7-Naphthalenediol and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection
Solid Waste: Collect unused 2,7-Naphthalenediol and any contaminated disposable

materials (e.g., gloves, weighing paper) in a clearly labeled, sealed container for chemical

waste.

Liquid Waste: Solutions of 2,7-Naphthalenediol should be collected in a designated, labeled

waste container. Do not pour down the drain.[1]

Disposal Method
Licensed Disposal Company: All waste containing 2,7-Naphthalenediol must be disposed of

through a licensed professional waste disposal service.[1]
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Incineration: A common disposal method is to dissolve the material in a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Regulatory Compliance: Follow all local, state, and federal regulations regarding hazardous

waste disposal.[3]

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling of 2,7-Naphthalenediol,
from initial preparation to final disposal.
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Workflow for Safe Handling of 2,7-Naphthalenediol

Preparation

Handling

Post-Handling & Disposal

1. Verify Engineering Controls
(Fume Hood, Eyewash)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Weigh Chemical in Ventilated Area

4. Prepare Solution (if applicable)

5. Perform Experimental Procedure

6. Decontaminate Work Area

7. Segregate and Dispose of Waste

8. Remove PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,7-Naphthalenediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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